N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide

• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C20H15N3O2/c1-13-5-4-6-14(11-13)20-23-17-12-15(8-9-18(17)25-20)22-19(24)16-7-2-3-10-21-16/h2-12H,1H3,(H,22,24)
• InChI Key: SGKHIKFUKZGYTG-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=N4
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=N4

Description

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide, also known as BM-PY-1, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzoxazole derivatives and has shown promising results in various scientific studies.

Mechanism of Action

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide exerts its effects by inhibiting the activity of various enzymes and proteins involved in different biological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to inhibit the activity of protein kinase C (PKC), an enzyme involved in the regulation of cell growth and differentiation. Additionally, N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of antioxidant response.
Biochemical and Physiological Effects
N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α). N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Additionally, N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been shown to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized in high yield and purity. N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has also been shown to have low toxicity in various cell lines and animal models. However, one of the limitations of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is its limited solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has shown promising results in various scientific studies, and there are several future directions for its use in scientific research. One of the future directions is to investigate the potential use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another future direction is to investigate the potential use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide in the treatment of cardiovascular diseases, such as atherosclerosis and hypertension. Additionally, future studies can investigate the potential use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide as a chemopreventive agent in cancer therapy.
Conclusion
In conclusion, N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide is a promising chemical compound that has shown potential for use in scientific research. It has anti-inflammatory, antioxidant, and anticancer properties and has been shown to have low toxicity in various cell lines and animal models. N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has several advantages for lab experiments, including its high stability and easy synthesis. Future studies can investigate the potential use of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide in the treatment of various diseases and as a chemopreventive agent in cancer therapy.

Synthesis Methods

The synthesis of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide involves the reaction of 2-aminopyridine with 3-methylsalicylic acid in the presence of phosphorus oxychloride and triethylamine. The resulting intermediate is then reacted with 2-aminobenzoxazole to yield N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide. The synthesis method has been optimized to yield high purity and high yield of N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide.

Scientific Research Applications

N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been extensively studied for its potential use in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-[2-(3-methylphenyl)-1,3-benzoxazol-5-yl]-2-pyridinecarboxamide has been used in various studies to investigate its effects on different biological systems, including the nervous system, immune system, and cardiovascular system.